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DIOCTYLDODECYL IPDI DIOCTYLDODECYL IPDI
Brand Name: Vulcanchem
CAS No.: 185458-75-7
VCID: VC0067357
InChI: InChI=1S/C52H102N2O4/c1-8-12-16-20-24-26-30-34-37-46(36-32-28-22-18-14-10-3)42-57-49(55)53-45-52(7)41-48(40-51(5,6)44-52)54-50(56)58-43-47(38-33-29-23-19-15-11-4)39-35-31-27-25-21-17-13-9-2/h46-48H,8-45H2,1-7H3,(H,53,55)(H,54,56)
SMILES: CCCCCCCCCCC(CCCCCCCC)COC(=O)NCC1(CC(CC(C1)(C)C)NC(=O)OCC(CCCCCCCC)CCCCCCCCCC)C
Molecular Formula: C52H102N2O4
Molecular Weight: 819.398

DIOCTYLDODECYL IPDI

CAS No.: 185458-75-7

Main Products

VCID: VC0067357

Molecular Formula: C52H102N2O4

Molecular Weight: 819.398

DIOCTYLDODECYL IPDI - 185458-75-7

CAS No. 185458-75-7
Product Name DIOCTYLDODECYL IPDI
Molecular Formula C52H102N2O4
Molecular Weight 819.398
IUPAC Name 2-octyldodecyl N-[[1,3,3-trimethyl-5-(2-octyldodecoxycarbonylamino)cyclohexyl]methyl]carbamate
Standard InChI InChI=1S/C52H102N2O4/c1-8-12-16-20-24-26-30-34-37-46(36-32-28-22-18-14-10-3)42-57-49(55)53-45-52(7)41-48(40-51(5,6)44-52)54-50(56)58-43-47(38-33-29-23-19-15-11-4)39-35-31-27-25-21-17-13-9-2/h46-48H,8-45H2,1-7H3,(H,53,55)(H,54,56)
Standard InChIKey AWOTXJMTZAPRFT-UHFFFAOYSA-N
SMILES CCCCCCCCCCC(CCCCCCCC)COC(=O)NCC1(CC(CC(C1)(C)C)NC(=O)OCC(CCCCCCCC)CCCCCCCCCC)C
Synonyms DIOCTYLDODECYL IPDI
Last Modified Aug 20 2021
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